![molecular formula C19H22N4O4S B2761458 N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide CAS No. 1797791-36-6](/img/structure/B2761458.png)
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has explored the synthesis of various heterocyclic compounds based on sulfonamide structures, including those related to N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide. Such compounds have shown potential antimicrobial activities. For instance, the study by El‐Emary, Al-muaikel, and Moustafa (2002) detailed the synthesis of heterocycles based on pyrazole sulfonamides and their antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002).
Development of Selective Receptor Ligands
Another application involves the design of selective receptor ligands. For example, a study by Canale et al. (2016) investigated arylsulfonamide derivatives of piperidines as selective 5-HT7 receptor ligands, showcasing the potential of such compounds in the treatment of CNS disorders (Canale et al., 2016).
Cytotoxicity and Carbonic Anhydrase Inhibition
Kucukoglu et al. (2016) focused on synthesizing pyrazoline benzene sulfonamides and evaluating their cytotoxic activities on tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes. This highlights the potential of these compounds in cancer research and enzyme inhibition studies (Kucukoglu et al., 2016).
Sulfonamide-Based Hybrid Compounds
Ghomashi et al. (2022) presented a review on recent advances in designing and developing two-component sulfonamide hybrids. These compounds, including derivatives similar to this compound, have a wide range of pharmacological activities, demonstrating their versatility in medicinal chemistry (Ghomashi et al., 2022).
Anticancer and Radiosensitizing Evaluation
Ghorab et al. (2015) synthesized novel sulfonamide derivatives and evaluated them for anticancer activity and potential as radiosensitizers. This study exemplifies the importance of sulfonamide compounds in developing new cancer therapies and enhancing the effectiveness of existing treatments (Ghorab et al., 2015).
Properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-1-methylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4S/c1-22-13-16(12-20-22)28(25,26)21-11-14-6-8-23(9-7-14)19(24)18-10-15-4-2-3-5-17(15)27-18/h2-5,10,12-14,21H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FARHCOJLFMDBKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.